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Compound of Interest

Compound Name: JBIR-15

Cat. No.: B608171 Get Quote

For immediate reference, this document outlines the essential procedures for the safe and

compliant disposal of JBIR-15, a non-proteogenic cyclic tripeptide. Adherence to these

guidelines is crucial for maintaining laboratory safety and environmental responsibility.

JBIR-15 is recognized as being non-toxic to mammalian cell lines and insects. However, as a

matter of standard laboratory practice, all chemical waste should be handled with care. The

following procedures are based on general best practices for the disposal of non-hazardous

biological materials and peptides.

Summary of JBIR-15 Properties
For quick reference, the key characteristics of JBIR-15 relevant to its handling and disposal are

summarized in the table below.
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Property Value

Molecular Formula C22H34N4O4

Molecular Weight 418.53 g/mol

Purity >95% by HPLC

Appearance Lyophilized solid

Solubility Soluble in ethanol, methanol, DMF, or DMSO

Known Hazards Non-toxic to mammalian cell lines and insects

Storage -20°C (long-term)

Disposal Procedures
The appropriate disposal method for JBIR-15 depends on its physical state (solid or solution).

Disposal of Solid (Lyophilized) JBIR-15
Unused or expired solid JBIR-15 should be treated as non-hazardous chemical waste.

Step-by-Step Protocol:

Containerization: Ensure the solid JBIR-15 is in a securely sealed container.

Labeling: The container must be clearly labeled with the chemical name ("JBIR-15") and

marked as "NON-HAZARDOUS WASTE FOR DISPOSAL."

Collection: Place the labeled container in a designated area for non-hazardous solid

chemical waste pickup by your institution's environmental health and safety (EHS) office.

Alternative Disposal: If permitted by your institution, small quantities of non-hazardous solids

may be disposed of in the regular laboratory trash. To do this, place the sealed primary

container into a secondary, opaque bag or cardboard box before putting it in the trash bin.

Disposal of JBIR-15 Solutions
The disposal of JBIR-15 solutions depends on the solvent used.
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Step-by-Step Protocol:

Identify the Solvent: Determine the solvent system used to dissolve the JBIR-15 (e.g.,

ethanol, methanol, DMSO, DMF, or aqueous buffers).

Aqueous Solutions:

For small quantities of JBIR-15 in aqueous, non-hazardous buffers, check with your local

EHS guidelines. In many cases, these can be poured down the sanitary sewer with

copious amounts of running water.

It is good laboratory practice to first inactivate any biological activity, even if non-

hazardous, by treating the solution with a 10% bleach solution for at least 30 minutes

before disposal.

Solvent-Based Solutions:

Solutions of JBIR-15 in organic solvents such as ethanol, methanol, DMSO, or DMF must

be disposed of as hazardous chemical waste.

Collect the waste solution in a designated, properly labeled hazardous waste container.

The label should include "Hazardous Waste," the chemical constituents (including the full

name of the solvent and "JBIR-15"), and the approximate concentrations.

Store the hazardous waste container in a designated satellite accumulation area until it is

collected by your institution's EHS personnel.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of JBIR-
15.
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Start: JBIR-15 Waste

Is the waste in solid (lyophilized) form?

Dispose as non-hazardous solid waste.
Place in a labeled, sealed container for EHS pickup or in regular trash via a secondary container.

Yes

Is the solvent an aqueous, non-hazardous buffer?

No (Solution)

Treat with 10% bleach for 30 min.
Dispose down the sanitary sewer with copious water (check local regulations).

Yes

Collect in a labeled hazardous waste container.
Include solvent and JBIR-15 names.

Store for EHS pickup.

No (Organic Solvent)

Click to download full resolution via product page

JBIR-15 Disposal Decision Diagram

To cite this document: BenchChem. [Proper Disposal of JBIR-15: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608171#jbir-15-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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